Cas no 42717-06-6 (N-acetyl-Tryptophan ethyl ester)

N-acetyl-Tryptophan ethyl ester structure
42717-06-6 structure
Product name:N-acetyl-Tryptophan ethyl ester
CAS No:42717-06-6
MF:C15H18N2O3
MW:274.31502
CID:928358
PubChem ID:304749

N-acetyl-Tryptophan ethyl ester Chemical and Physical Properties

Names and Identifiers

    • N-acetyl-Tryptophan ethyl ester
    • ethyl 2-acetamido-3-(1H-indol-3-yl)propanoate
    • AC1L75NQ
    • Acetyl-L-tryptophan ethyl ester
    • acetyltryptophan ethylester
    • ACMC-209g6c
    • Ac-Trp-OEt
    • ethyl N-acetyl-tryptophanate
    • L-Tryptophan, N-acetyl-, ethyl ester
    • N-acetyltryptophan ethyl ester
    • N-Acetyl-tryptophan-ethylester
    • NSC201443
    • SureCN850315
    • Tryptophan, N-acetyl, ethyl ester
    • DTXSID00308018
    • AC-19243
    • DB-046259
    • 42717-06-6
    • MFCD00005643
    • AKOS015963035
    • Ethyl (S)-2-Acetamido-3-(1H-indol-3-yl)propanoate
    • SY065197
    • Ethyl N(alpha)-acetyl-dl-tryptophanate
    • SCHEMBL850315
    • Ethyl acetyl-DL-tryptophanate
    • NSC-201443
    • KQGQONPKSKUHHT-UHFFFAOYSA-N
    • Ethyl 2-(acetylamino)-3-(1H-indol-3-yl)propanoate #
    • DS-000960
    • MDL: MFCD04221049
    • Inchi: InChI=1S/C15H18N2O3/c1-3-20-15(19)14(17-10(2)18)8-11-9-16-13-7-5-4-6-12(11)13/h4-7,9,14,16H,3,8H2,1-2H3,(H,17,18)
    • InChI Key: KQGQONPKSKUHHT-UHFFFAOYSA-N
    • SMILES: CCOC(C(NC(C)=O)CC1=CNC2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 274.13184
  • Monoisotopic Mass: 274.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.2Ų

Experimental Properties

  • PSA: 71.19
  • LogP: 2.16910

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